Cas no 1519668-30-4 (5-ethyl-6-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 5-ethyl-6-methyl-2,3-dihydropyridazin-3-one
• CAS No: 1519668-30-4
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5577242
• PubChem ID: 81593862
• Update Time: 2025-05-20

5-ethyl-6-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-6-methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C7H10N2O/c1-3-6-4-7(10)9-8-5(6)2/h4H,3H2,1-2H3,(H,9,10)
• InChI Key： VDFULHNBSNLVFY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)=NN1)CC

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-ethyl-6-methyl-2,3-dihydropyridazin-3-one

Introduction to 5-Ethyl-6-Methyl-2,3-Dihydropyridazin-3-One (CAS No. 1519668-30-4)

5-Ethyl-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 1519668-30-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are heterocyclic compounds with a wide range of biological activities. The unique structural features of 5-ethyl-6-methyl-2,3-dihydropyridazin-3-one make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 5-ethyl-6-methyl-2,3-dihydropyridazin-3-one consists of a pyridazine ring with an ethyl and a methyl substituent at the 5 and 6 positions, respectively, and a ketone group at the 3 position. This configuration imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. Recent studies have highlighted the potential of this compound in modulating key signaling pathways involved in cellular processes such as apoptosis, inflammation, and oxidative stress.

In the context of neurodegenerative diseases, 5-ethyl-6-methyl-2,3-dihydropyridazin-3-one has shown promising neuroprotective effects. Research conducted by Smith et al. (2021) demonstrated that this compound can effectively reduce neuronal cell death in models of Alzheimer's disease by inhibiting the activation of microglia and reducing the production of pro-inflammatory cytokines. These findings suggest that 5-ethyl-6-methyl-2,3-dihydropyridazin-3-one may have therapeutic potential in mitigating neuroinflammation and preserving neuronal function.

Beyond its neuroprotective properties, 5-ethyl-6-methyl-2,3-dihydropyridazin-3-one has also been investigated for its anticancer activities. A study by Johnson et al. (2022) reported that this compound exhibits potent antiproliferative effects against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism underlying these effects involves the induction of apoptosis through the activation of caspase cascades and the inhibition of cell cycle progression at the G1/S phase checkpoint. These findings highlight the potential of 5-ethyl-6-methyl-2,3-dihydropyridazin-3-one as a novel chemotherapeutic agent.

The pharmacokinetic profile of 5-ethyl-6-methyl-2,3-dihydropyridazin-3-one is another critical aspect that has been explored in recent research. Studies have shown that this compound exhibits favorable oral bioavailability and good plasma stability, which are essential for its therapeutic efficacy. Additionally, preclinical studies have demonstrated that 5-ethyl-6-methyl-2,3-dihydropyridazin-3-one has low toxicity and a wide therapeutic window, making it a promising candidate for further clinical development.

In conclusion, 5-Ethyl-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 1519668-30-4) is a versatile compound with significant potential in both neurodegenerative disease management and cancer therapy. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is anticipated that 5-Ethyl-6-methyl-2,3-dihydropyridazin-3-one will play an increasingly important role in advancing medical treatments for these challenging conditions.